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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)acetaldehyde

Cat. No.: B156033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal protocols for 2-(4-
Fluorophenyl)acetaldehyde. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties
2-(4-Fluorophenyl)acetaldehyde is a hazardous chemical requiring careful handling. The

primary hazards are summarized below, with detailed physicochemical data provided for

logistical planning.

Hazard Summary:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-(4-Fluorophenyl)acetaldehyde is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b156033?utm_src=pdf-interest
https://www.benchchem.com/product/b156033?utm_src=pdf-body
https://www.benchchem.com/product/b156033?utm_src=pdf-body
https://www.benchchem.com/product/b156033?utm_src=pdf-body
https://www.benchchem.com/product/b156033?utm_src=pdf-body
http://www.angenechemical.com/sds/1736-67-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Fluorophenyl_acetaldehyde
http://www.angenechemical.com/sds/1736-67-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Fluorophenyl_acetaldehyde
http://www.angenechemical.com/sds/1736-67-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Fluorophenyl_acetaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

Hazardous to the aquatic environment, long-term hazard: Harmful to aquatic life with long-

lasting effects.[2]

GHS Pictogram:

alt text

Signal Word: Warning

Physicochemical Data:

Property Value

CAS Number 1736-67-0

Molecular Formula C₈H₇FO

Molecular Weight 138.14 g/mol

Appearance Liquid

Storage Temperature Inert atmosphere, store in freezer, under -20°C

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the final barriers against chemical exposure. The

following PPE is mandatory when handling 2-(4-Fluorophenyl)acetaldehyde.
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PPE Category Specification

Eye Protection Chemical splash goggles or a face shield.

Hand Protection

Chemical-resistant gloves are required. Butyl

rubber or Neoprene gloves are recommended

for handling aldehydes. Always inspect gloves

for tears or punctures before use.

Body Protection

A flame-resistant lab coat, fully buttoned, with

sleeves of sufficient length to prevent skin

exposure.

Footwear Closed-toe and closed-heel shoes.

Respiratory

All handling of this chemical that may produce

vapors should be conducted in a certified

chemical fume hood. If this is not possible, a

respirator may be required.

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for handling 2-(4-Fluorophenyl)acetaldehyde
from receipt to disposal, ensuring safety at every stage.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store the container in a designated, well-ventilated, and cool location, away from

incompatible materials such as strong oxidizing agents. The recommended storage

temperature is between 2-8°C.[3]

3.2. Experimental Protocol: Preparation and Use
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Preparation:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Don all required PPE as specified in Section 2.

All manipulations of 2-(4-Fluorophenyl)acetaldehyde must be performed inside a

certified chemical fume hood to minimize inhalation exposure.

Handling:

Use a clean, designated set of glassware and equipment.

When transferring the chemical, use a pipette with a bulb or a syringe. Never pipette by

mouth.

Avoid direct contact with skin and eyes. If contact occurs, follow the first aid procedures

outlined in Section 4.

Post-Experiment:

Decontaminate all glassware and equipment that came into contact with the chemical.

Properly dispose of all waste as detailed in Section 3.3.

Wash hands thoroughly with soap and water after removing gloves.

3.3. Disposal Plan

Waste Segregation: 2-(4-Fluorophenyl)acetaldehyde is a halogenated organic compound

and must be disposed of as hazardous waste. It should be collected in a designated, clearly

labeled waste container for halogenated organic liquids. Do not mix with non-halogenated

waste.

Container Management:
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The waste container must be made of a compatible material (e.g., glass or polyethylene)

and have a secure, tight-fitting lid.

The container must be labeled "Hazardous Waste" and include the full chemical name.

Disposal:

Store the waste container in a designated satellite accumulation area within the laboratory.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

DO NOT dispose of this chemical down the drain or in the regular trash.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

4.1. Spill Response

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or

in a poorly ventilated space.

Contain: If the spill is small and you are trained to handle it, contain the spill using an inert

absorbent material (e.g., vermiculite, sand).

Neutralize & Clean: For aldehydes, a sodium bisulfite solution can be used for neutralization

before cleanup.

Collect: Carefully scoop the absorbed material into a labeled container for hazardous waste.

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to your laboratory supervisor and EHS office.

4.2. Personal Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visual Workflow and Emergency Plan
Diagram 1: Safe Handling Workflow

Caption: Workflow for handling 2-(4-Fluorophenyl)acetaldehyde.

Diagram 2: Emergency Response Plan

Caption: Emergency response for spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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